7-Fluoroisoquinolin-3-amine
Cat. No. B3339175
Key on ui cas rn:
82117-32-6
M. Wt: 162.16 g/mol
InChI Key: HCSIQTPWVNBHCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08461339B2
Procedure details
The crude 2,2-diethoxy-N-(3-fluorobenzyl)acetimidamide (22 g) was added dropwise to conc. sulfuric acid (200 mL) at 20˜25° C. with stirring. The mixture was stirred at room temperature for 48 hours. Then this mixture was quenched with ice (1 Kg), and a 12 N NaOH solution (400 mL) was added. The final pH of 9˜10 was reached. The suspension was extracted with CH2Cl2 (5×2 L). The organic layers were combined, washed with brine (500 mL), dried over anhydrous Na2SO4, filtered and concentrated to dryness. The crude material was purified by silica gel chromatography (EtOAc/Hexane=1/1) and afforded the title compound (330 mg, 2.5% yield based on m-fluorobenzylamine) as a yellow solid. 1H NMR (300 MHz, CDCl3): 9.17 (s, 1H), 8.66 (s, 1H), 8.01˜8.07 (m, 2H), 7.68 (dd, J=2.4, and 8.7 Hz, 1H), 7.58 (m, 1H); MS: m/z 163.1 (M+H+).
Name
2,2-diethoxy-N-(3-fluorobenzyl)acetimidamide
Quantity
22 g
Type
reactant
Reaction Step One
Name
Yield
2.5%
Identifiers
|
REACTION_CXSMILES
|
C(O[CH:4](OCC)[C:5](=[NH:15])[NH:6][CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[C:10]([F:14])[CH:9]=1)C>S(=O)(=O)(O)O>[F:14][C:10]1[CH:9]=[C:8]2[C:13]([CH:4]=[C:5]([NH2:15])[N:6]=[CH:7]2)=[CH:12][CH:11]=1
|
Inputs
Step One
|
Name
|
2,2-diethoxy-N-(3-fluorobenzyl)acetimidamide
|
|
Quantity
|
22 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(C(NCC1=CC(=CC=C1)F)=N)OCC
|
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
S(O)(O)(=O)=O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The mixture was stirred at room temperature for 48 hours
|
|
Duration
|
48 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Then this mixture was quenched with ice (1 Kg)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a 12 N NaOH solution (400 mL) was added
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The suspension was extracted with CH2Cl2 (5×2 L)
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with brine (500 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous Na2SO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated to dryness
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude material was purified by silica gel chromatography (EtOAc/Hexane=1/1)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=C2C=C(N=CC2=C1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 330 mg | |
| YIELD: PERCENTYIELD | 2.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 2.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
